Cas no 1698286-84-8 (3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanamide)

• Product Name: 3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanamide
• CAS No: 1698286-84-8
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 6258004
• PubChem ID: 103569990
• Update Time: 2025-05-22

3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanamide
• EN300-1287386
• 1698286-84-8

• Inchi： 1S/C8H14N4O/c1-2-12-5-6(4-11-12)7(9)3-8(10)13/h4-5,7H,2-3,9H2,1H3,(H2,10,13)
• InChI Key： QOTMMYYAGCAICK-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=NN(CC)C=1)N)N

Computed Properties

• Exact Mass: 182.11676108g/mol
• Monoisotopic Mass: 182.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanamide

3-Amino-3-(1-Ethyl-1H-Pyrazol-4-Yl)Propanamide: A Comprehensive Overview

3-Amino-3-(1-ethyl-1H-pyrazol-4-yl)propanamide, also known by its CAS number 1698286-84-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for functionalization in advanced materials. The molecule consists of a pyrazole ring, an ethyl group, and an amide functional group, which collectively contribute to its distinctive reactivity and stability.

The synthesis of 3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanamide involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs while maintaining high purity. The compound's structure allows for easy modification, making it a valuable precursor in the development of novel materials, including polymers and hybrid organic-inorganic frameworks.

One of the most promising applications of 3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanamide is in the field of coordinate covalent network (CCN) materials. Researchers have demonstrated that this compound can act as a versatile linker, enabling the construction of highly porous and stable frameworks with tunable properties. These materials have shown potential in gas storage, catalysis, and sensing technologies. For instance, recent studies have highlighted its ability to form robust networks with metal ions, leading to materials with exceptional thermal stability and mechanical strength.

Moreover, 3-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanamide has been explored as a building block in the development of self-healing polymers. By incorporating this compound into polymer matrices, scientists have achieved materials with enhanced durability and repair capabilities under mechanical stress. This innovation holds significant implications for industries such as aerospace, automotive manufacturing, and electronics, where material longevity is critical.

In addition to its role in materials science, this compound has also found applications in bioconjugation chemistry. Its amide functionality facilitates the formation of stable bonds with biomolecules, making it a valuable tool in drug delivery systems and biosensor development. Recent research has focused on optimizing its bioavailability and biocompatibility, paving the way for its use in targeted drug delivery systems.

The study of 3-amino-3-(1-ethyl-1H-pyrazol-4-yL)propanamide has also contributed to our understanding of non-covalent interactions in chemical systems. Its ability to form hydrogen bonds and π–π interactions has been exploited in the design of supramolecular assemblies with unique optical and electronic properties. These assemblies have shown potential in applications ranging from light-emitting diodes (LEDs) to photovoltaic devices.

From a sustainability perspective, researchers have investigated the use of green chemistry principles in the synthesis and application of this compound. By employing renewable feedstocks and energy-efficient reaction conditions, they have demonstrated that this compound can be produced in an environmentally friendly manner while retaining its desirable properties.

In conclusion, 3-amino